N-(2-methoxy-5-methylphenyl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H28N2O4S/c1-16-7-10-19(11-8-16)29(26,27)24-13-5-4-6-18(24)15-22(25)23-20-14-17(2)9-12-21(20)28-3/h7-12,14,18H,4-6,13,15H2,1-3H3,(H,23,25)
• InChI Key: RJXZEBZOJRTELV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=C(C=CC(=C3)C)OC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-(1-tosylpiperidin-2-yl)acetamide, also known as MTAPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. MTAPA is a piperidine derivative that belongs to the class of compounds known as amides. It has been synthesized using various methods and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

A study on chloroacetamide herbicides, including acetochlor and metolachlor, demonstrated the metabolic pathways in human and rat liver microsomes. These pathways involve complex metabolic activation leading to DNA-reactive products. This research highlights the significance of understanding the metabolism of chemical compounds for assessing their potential risks and applications in various fields, including environmental health and pharmaceuticals (Coleman et al., 2000).

Synthesis and Evaluation of Imaging Probes

Another study involved the synthesis and in vivo evaluation of a compound as an imaging probe for 5-HT2A receptors, indicating the potential of chemical compounds in developing tools for medical imaging and diagnosis (Prabhakaran et al., 2006).

Green Synthesis of Chemical Intermediates

Research on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate for azo disperse dyes, highlights the importance of developing environmentally friendly synthesis methods for chemical compounds used in industrial applications (Zhang Qun-feng, 2008).

Soil Reception and Activity of Herbicides

A study on the reception and activity of herbicides, including acetochlor and metolachlor, in soil affected by wheat straw and irrigation, provides insights into the environmental impact and effectiveness of chemical compounds used in agriculture (Banks & Robinson, 1986).